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Compound of Interest

Compound Name: Fortuneine

Cat. No.: B15590527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fortuneine is a naturally occurring homoerythrina alkaloid isolated from the Chinese plum yew,

Cephalotaxus fortunei. This document provides a comprehensive overview of the chemical

structure of Fortuneine, including its key identifiers, and summarizes the available data on its

properties. As a member of the Cephalotaxus alkaloids, it belongs to a class of compounds

known for their interesting and diverse biological activities.[1]

Chemical Structure and Identifiers
The chemical structure of Fortuneine was first elucidated in 1983 through spectral and

chemical analysis. It possesses the characteristic tetracyclic core structure of the

homoerythrina alkaloid family.

Table 1: Chemical Identifiers for Fortuneine
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Identifier Value Reference

IUPAC Name

4,5,17-trimethoxy-11-

azatetracyclo[9.7.0.0¹,¹⁴.0²,⁷]oc

tadeca-2(7),3,5,13,15-

pentaene

Molecular Formula C₂₀H₂₅NO₃

Molecular Weight 327.42 g/mol

CAS Number 87340-25-8 [2]

SMILES
COC1CC23C4C=C(OC)C(=C

C=4CCCN2CC=C3C=C1)OC

InChIKey
FCYJGRFDMUVIHS-

UHFFFAOYSA-N

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Fortuneine, such as melting

point, boiling point, and solubility, are not extensively reported in readily available literature.

However, some general properties can be inferred from its chemical class and available

information.

Table 2: Physicochemical Properties of Fortuneine

Property Value/Description Reference

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

[2]

Spectroscopic Data
The structure of Fortuneine was originally determined using spectroscopic methods, including

Nuclear Magnetic Resonance (NMR). While the detailed raw spectral data and peak
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assignments from the original publication are not widely digitized, the interpretation of this data

was crucial for its structural elucidation.

Detailed ¹H and ¹³C NMR chemical shift data for Fortuneine are not available in the public

domain at this time.

Experimental Protocols
Isolation of Fortuneine
The original isolation of Fortuneine was reported from the twigs and leaves of Cephalotaxus

fortunei. The general procedure for isolating alkaloids from this plant involves the extraction of

the plant material with a solvent, followed by acid-base extraction to separate the alkaloid

fraction, and subsequent chromatographic purification to yield the pure compound.

Below is a generalized workflow representing the isolation process for alkaloids from

Cephalotaxus species.
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Caption: Generalized workflow for the isolation of Fortuneine.

Biological Activity and Signaling Pathways
There is a lack of specific studies on the biological activity and mechanism of action of

Fortuneine in the available scientific literature. However, other alkaloids isolated from

Cephalotaxus species have demonstrated a range of biological effects, including cytotoxic and

antileukemic properties. For instance, Homoharringtonine, another well-known alkaloid from the

same genus, is an inhibitor of protein synthesis and has been used as an anticancer agent. It is

plausible that Fortuneine may exhibit biological activities, but further research is required to

determine its specific effects and any associated signaling pathways.
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Conclusion
Fortuneine is a homoerythrina alkaloid with a well-defined chemical structure, isolated from

Cephalotaxus fortunei. While its basic chemical identity is established, there is a notable

absence of in-depth, publicly available data regarding its specific physicochemical properties,

detailed spectroscopic data, and biological activities. This presents an opportunity for further

research to explore the potential of this natural product. The information provided herein serves

as a foundational guide for scientists and researchers interested in the study of Fortuneine
and other related Cephalotaxus alkaloids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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